Cas no 1000986-48-0 (1-Propyl-1H-benzo[c][1,2]thiazin-4(3H)-one 2,2-dioxide)

• Product Name: 1-Propyl-1H-benzo[c][1,2]thiazin-4(3H)-one 2,2-dioxide
• CAS No: 1000986-48-0
• MF: C₁₁H₁₃NO₃S
• MW: 239.290821790695
• CID: 5045974
• Update Time: 2025-11-01

1-Propyl-1H-benzo[c][1,2]thiazin-4(3H)-one 2,2-dioxide Chemical and Physical Properties

Names and Identifiers

• 1-propyl-1H-benzo[c][1,2]thiazin-4(3H)-one 2,2-dioxide
• 2,2-dioxo-1-propyl-2lambda6,1-benzothiazin-4-one
• 1-Propyl-1H-2,1-benzothiazin-4(3H)-one 2,2-dioxide
• 1-Propyl-1H-benzo[c][1,2]thiazin-4(3H)-one 2,2-dioxide

• Inchi： 1S/C11H13NO3S/c1-2-7-12-10-6-4-3-5-9(10)11(13)8-16(12,14)15/h3-6H,2,7-8H2,1H3
• InChI Key： WPCDFTDOAFVUFJ-UHFFFAOYSA-N
• SMILES： S1(CC(C2C=CC=CC=2N1CCC)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 371
• XLogP3: 1.5
• Topological Polar Surface Area: 62.8

Additional information on 1-Propyl-1H-benzo[c][1,2]thiazin-4(3H)-one 2,2-dioxide

Introduction to 1-Propyl-1H-benzo[c][1,2]thiazin-4(3H)-one 2,2-dioxide (CAS No. 1000986-48-0)

1-Propyl-1H-benzo[c][1,2]thiazin-4(3H)-one 2,2-dioxide is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1000986-48-0, belongs to the benzo[c][1,2]thiazinone class, which is known for its broad spectrum of pharmacological effects. The presence of a propyl group and a dioxide moiety in its molecular structure contributes to its distinct chemical behavior and reactivity, making it a subject of interest for synthetic chemists and medicinal researchers.

The molecular structure of 1-Propyl-1H-benzo[c][1,2]thiazin-4(3H)-one 2,2-dioxide features a fused ring system consisting of a benzene ring, a thiazine ring, and an oxazole ring. This intricate arrangement of heterocyclic rings imparts unique electronic and steric properties to the compound. The propyl group attached to the thiazine ring enhances the lipophilicity of the molecule, which can be advantageous for membrane permeability and absorption in biological systems. Additionally, the dioxide functional group introduces polarity and potential hydrogen bonding capabilities, influencing its solubility and interactions with biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of benzo[c][1,2]thiazinone derivatives. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The specific configuration of 1-Propyl-1H-benzo[c][1,2]thiazin-4(3H)-one 2,2-dioxide makes it an intriguing candidate for further investigation. Studies have suggested that the presence of both thiazine and oxazole rings can facilitate interactions with biological macromolecules such as enzymes and receptors.

One of the most compelling aspects of 1-Propyl-1H-benzo[c][1,2]thiazin-4(3H)-one 2,2-dioxide is its potential role as a scaffold for drug discovery. The flexibility of its heterocyclic system allows for modifications that can optimize pharmacokinetic properties and target specificity. Researchers have been exploring various synthetic pathways to derive analogs of this compound with enhanced biological activity. For instance, structural modifications such as halogenation or alkylation at specific positions on the benzo[c][1,2]thiazinone core have been shown to modulate its pharmacological effects.

The chemical synthesis of 1-Propyl-1H-benzo[c][1,2]thiazin-4(3H)-one 2,2-dioxide involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key steps typically include cyclization reactions to form the heterocyclic system followed by functional group transformations to introduce the propyl and dioxide moieties. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound. For example, transition metal-catalyzed cross-coupling reactions have been employed to construct complex carbon-carbon bonds with high precision.

From a computational chemistry perspective, 1-Propyl-1H-benzo[c][1,2]thiazin-4(3H)-one 2,2-dioxide has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns. These studies have helped in rationalizing its observed biological activities and guiding further structural optimization efforts. Additionally, virtual screening techniques have been used to identify potential binding sites on target proteins where this compound might exert its effects.

The biological activity of 1-Propyl-1H-benzo[c][1,2]thiazin-4(3H)-one 2,2-dioxide has been evaluated in various in vitro assays. Preliminary results suggest that it exhibits inhibitory effects on certain enzymes implicated in inflammatory pathways. The propyl group appears to play a crucial role in modulating these interactions by influencing the compound's binding affinity and orientation within the active site. Further experiments are needed to fully elucidate its mechanism of action and potential therapeutic applications.

In conclusion, 1 Propyl - - - - -- - -- - -- -- -- - -- -- - -- -- -- - -- -- - -- H Ben zo [ c ] [ 12 ] Thia zin - 4 ( 3 H ) - one 22 Dioxide represents a promising candidate for drug development due to its unique structural features and demonstrated biological activity. Ongoing research efforts are focused on optimizing its synthesis, understanding its mode of action at a molecular level,and exploring new therapeutic indications where it could provide therapeutic benefits. As our understanding of heterocyclic chemistry continues to evolve,this compound stands out as an important molecule worthy of further investigation.